2-(1-Benzylindazol-3-yl)oxyacetate;(2S)-2,6-bis(azaniumyl)hexanoate
2-(1-Benzylindazol-3-yl)oxyacetate;(2S)-2,6-bis(azaniumyl)hexanoate
Bendazac lysine reduces the affect of the cataract.
Brand Name:
Vulcanchem
CAS No.:
81919-14-4
VCID:
VC0520746
InChI:
InChI=1S/C16H14N2O3.C6H14N2O2/c19-15(20)11-21-16-13-8-4-5-9-14(13)18(17-16)10-12-6-2-1-3-7-12;7-4-2-1-3-5(8)6(9)10/h1-9H,10-11H2,(H,19,20);5H,1-4,7-8H2,(H,9,10)/t;5-/m.0/s1
SMILES:
C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)O.C(CCN)CC(C(=O)O)N
Molecular Formula:
C22H28N4O5
Molecular Weight:
428.5 g/mol
2-(1-Benzylindazol-3-yl)oxyacetate;(2S)-2,6-bis(azaniumyl)hexanoate
CAS No.: 81919-14-4
Inhibitors
VCID: VC0520746
Molecular Formula: C22H28N4O5
Molecular Weight: 428.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 81919-14-4 |
---|---|
Product Name | 2-(1-Benzylindazol-3-yl)oxyacetate;(2S)-2,6-bis(azaniumyl)hexanoate |
Molecular Formula | C22H28N4O5 |
Molecular Weight | 428.5 g/mol |
IUPAC Name | 2-(1-benzylindazol-3-yl)oxyacetic acid;(2S)-2,6-diaminohexanoic acid |
Standard InChI | InChI=1S/C16H14N2O3.C6H14N2O2/c19-15(20)11-21-16-13-8-4-5-9-14(13)18(17-16)10-12-6-2-1-3-7-12;7-4-2-1-3-5(8)6(9)10/h1-9H,10-11H2,(H,19,20);5H,1-4,7-8H2,(H,9,10)/t;5-/m.0/s1 |
Standard InChIKey | OCOCFNMFLNFNIA-ZSCHJXSPSA-N |
Isomeric SMILES | C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)[O-].C(CC[NH3+])C[C@@H](C(=O)[O-])[NH3+] |
SMILES | C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)O.C(CCN)CC(C(=O)O)N |
Canonical SMILES | C1=CC=C(C=C1)CN2C3=CC=CC=C3C(=N2)OCC(=O)[O-].C(CC[NH3+])CC(C(=O)[O-])[NH3+] |
Appearance | Solid powder |
Description | Bendazac lysine reduces the affect of the cataract. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AF 1934 AF-1934 Bendalina Bendaline bendazac lysine bendazac lysine salt |
Reference | 1: Hockwin O, Laser H, De Gregorio M, Carrieri MP. Bendazac lysine in selected types of human senile cataract. A long-term double-masked placebo-controlled clinical trial with multilinear densitometric image analysis of Scheimpflug photographs. Ophthalmic Res. 1989;21(3):141-54. PubMed PMID: 2674821. |
PubChem Compound | 13041095 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume